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Introduction
Lcz696 (Sacubitril/Valsartan) is an angiotensin receptor-neprilysin inhibitor (ARNI) that has

demonstrated significant therapeutic benefits in heart failure.[1][2] Its dual mechanism of action

involves the blockade of the angiotensin II type 1 (AT1) receptor by valsartan and the inhibition

of neprilysin by sacubitril's active metabolite, LBQ657.[2][3][4] This combined action leads to a

reduction in the detrimental effects of the renin-angiotensin-aldosterone system (RAAS) and an

increase in the beneficial effects of the natriuretic peptide (NP) system, ultimately attenuating

adverse cardiac remodeling following myocardial infarction (MI).[2][3][4]

These application notes provide detailed protocols for the administration of Lcz696 in mouse

models of MI, along with methodologies for key experimental procedures to assess its efficacy.
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Table 1: Lcz696 Administration Protocols in Mouse MI
Models

Study
Reference

Mouse
Strain

Lcz696
Dosage

Administrat
ion Route

Treatment
Duration

Control
Groups

Suematsu et

al. (2016)
C57BL/6J 60 mg/kg/day Oral gavage

28 days,

starting 24h

post-MI

Vehicle (corn

oil), Enalapril

(specific

dosage not

provided in

abstract)

Zhang et al.

(2021)
C57BL/6J 60 mg/kg/day Oral gavage

4 weeks,

starting 1

week post-MI

Vehicle (corn

oil), Valsartan

(30 mg/kg)[1]

[5]

von Lueder et

al. (2015)

Sprague-

Dawley rats
68 mg/kg/day Perorally

4 weeks,

starting 1

week post-MI

Vehicle[2][6]

Table 2: Effects of Lcz696 on Cardiac Function Post-MI
in Mice
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Study
Reference

Parameter Sham
MI +
Vehicle/Con
trol

MI + Lcz696
MI +
Valsartan

Zhang et al.

(2021)[5]
LVEF (%) -

Decreased

vs. Sham

Significantly

improved vs.

MI + Vehicle

and MI +

Valsartan

Improved vs.

MI + Vehicle

FS (%) -
Decreased

vs. Sham

Significantly

improved vs.

MI + Vehicle

and MI +

Valsartan

Improved vs.

MI + Vehicle

LVEDd (mm) -
Increased vs.

Sham

Significantly

decreased

vs. MI +

Vehicle and

MI +

Valsartan

Decreased

vs. MI +

Vehicle

von Lueder et

al. (2015) (in

rats)[2][6]

LVEF (%) - 47 ± 5 60 ± 2 -

LVEDd (mm) - 10.5 ± 0.3 9.7 ± 0.2 -

LVEF: Left Ventricular Ejection Fraction; FS: Fractional Shortening; LVEDd: Left Ventricular

End-Diastolic Diameter.

Experimental Protocols
Induction of Myocardial Infarction (MI) in Mice
This protocol describes the permanent ligation of the left anterior descending (LAD) coronary

artery, a widely used method to induce MI in mice.[7][8][9]
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Anesthesia (e.g., isoflurane, pentobarbital)

Small animal ventilator

Surgical microscope or magnifying loupes

Surgical instruments (forceps, scissors, needle holders)

Sutures (6-0 or 7-0 silk for ligation, 4-0 or 5-0 for skin closure)

Heating pad

ECG monitoring system (optional but recommended)

Buprenorphine for analgesia

Procedure:

Anesthetize the mouse and ensure a proper level of anesthesia is maintained throughout the

procedure.

Shave the chest area and disinfect with an appropriate antiseptic solution.

Intubate the mouse and connect it to a small animal ventilator.

Perform a left thoracotomy in the fourth intercostal space to expose the heart.

Carefully retract the ribs to visualize the heart.

Identify the LAD artery, which is typically visible on the anterior surface of the left ventricle.

Pass a 6-0 or 7-0 silk suture under the LAD artery.

Permanently ligate the LAD artery. Successful ligation is confirmed by the blanching of the

myocardial tissue distal to the suture.

Close the chest wall in layers.

Gradually wean the mouse from the ventilator.
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Administer buprenorphine for post-operative pain management.

Monitor the mouse closely during the recovery period.

Lcz696 Administration Protocol
Materials:

Lcz696 (Sacubitril/Valsartan)

Vehicle (e.g., corn oil)

Oral gavage needles

Procedure:

Prepare the Lcz696 solution in the chosen vehicle at the desired concentration (e.g., for a 60

mg/kg dose).

Administer the Lcz696 solution or vehicle to the mice via oral gavage once daily.

The timing of the first dose can vary depending on the study design (e.g., starting 24 hours

or 1 week post-MI).

Continue daily administration for the duration of the study (e.g., 4 weeks).

Echocardiographic Assessment of Cardiac Function
Echocardiography is a non-invasive method to assess cardiac function and structure in mice.

[10][11][12]

Materials:

High-frequency ultrasound system with a cardiac probe for mice

Anesthesia (e.g., isoflurane)

Heating platform to maintain body temperature
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Ultrasound gel

Procedure:

Lightly anesthetize the mouse to minimize the effects on cardiac function.

Place the mouse on a heating platform to maintain its body temperature at 37°C.

Apply ultrasound gel to the shaved chest of the mouse.

Acquire two-dimensional (2D) images in both parasternal long-axis and short-axis views.

From the short-axis view at the level of the papillary muscles, acquire M-mode images.

Measure the following parameters from the M-mode tracings:

Left ventricular internal dimension at end-diastole (LVIDd)

Left ventricular internal dimension at end-systole (LVIDs)

Calculate the following functional parameters:

Left Ventricular Ejection Fraction (LVEF)

Fractional Shortening (FS)

Perform measurements at baseline (before or shortly after MI) and at the end of the

treatment period.

Histological Analysis of Cardiac Fibrosis
Masson's trichrome or Picrosirius red staining can be used to visualize and quantify cardiac

fibrosis.[13][14][15][16]

Materials:

Formalin or paraformaldehyde for tissue fixation

Paraffin embedding station
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Microtome

Masson's trichrome or Picrosirius red staining kits

Microscope with a camera

Image analysis software (e.g., ImageJ)

Procedure:

At the end of the study, euthanize the mice and excise the hearts.

Fix the hearts in 10% neutral buffered formalin for 24-48 hours.

Process the fixed hearts and embed them in paraffin.

Section the hearts (e.g., 5 µm thick sections).

Stain the sections with Masson's trichrome (collagen stains blue) or Picrosirius red (collagen

stains red).

Capture images of the stained sections under a microscope.

Use image analysis software to quantify the fibrotic area (blue or red stained area) as a

percentage of the total left ventricular area.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16079192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Treatment Phase

Treatment Phase (4 weeks)

Post-Treatment Analysis

Myocardial Infarction Induction
(LAD Ligation)

Randomization

Lcz696 Administration
(e.g., 60 mg/kg/day, p.o.)

Valsartan Administration
(e.g., 30 mg/kg/day, p.o.)

Vehicle Administration
(e.g., Corn Oil, p.o.)

Echocardiography
(Cardiac Function)

Histological Analysis
(Fibrosis)

Biomarker Analysis
(e.g., NT-proBNP)

Click to download full resolution via product page

Caption: Experimental workflow for evaluating Lcz696 in a mouse model of myocardial

infarction.
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Caption: Mechanism of action of Lcz696, illustrating the dual inhibition of the RAAS and

neprilysin.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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